Cas no 2422-91-5 (1,1',1''-Methylidynetris4-isocyanato-benzene (25-35% in ethyl acetate))

1,1',1''-Methylidynetris4-isocyanato-benzene (25-35% in ethyl acetate) Properties

Names and Identifiers

• 1-[bis(4-isocyanatophenyl)methyl]-4-isocyanatobenzene
• METHYLIDYNE TRIS-P-PHENYLENE TRIISOCYANATE
• METHYLIDYNETRI-P-PHENYLENE TRIISOCYANATE
• 1,1',1''-methanetriyltris(4-isocyanatobenzene)
• 1,1’,1&quot
• 4,4',4''-triphenylmethane triisocyanate
• AC1L2OW9
• AC1Q6BME
• AR-1B3786
• CTK4F3142
• EINECS 219-351-8
• KST-1B2215
• Tris-(4-isocyanato-phenyl)-methan
• tris(4-isocyanatophenyl)methane
• tris(4-isocyanatophenyl)-methane
• tris-(4-isocyanato-phenyl)-methane
• 1,1',1''-Methylidynetris4-isocyanato-benzene (25-35% in ethyl acetate)
• +Expand

• MDL： MFCD00053287
• InChIKey： LTIKIBFTASQKMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H13N3O3/c26-13-23-19-7-1-16(2-8-19)22(17-3-9-20(10-4-17)24-14-27)18-5-11-21(12-6-18)25-15-28/h1-12,22H
• SMILES： C1=C(C=CC(=C1)N=C=O)C(C2=CC=C(C=C2)N=C=O)C3=CC=C(C=C3)N=C=O

Computed Properties

• Exact Mass: 367.09579
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Heavy Atom Count: 28

Experimental Properties

• LogP: 4.76870
• PSA: 88.29
• Density: 1.19